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Compound of Interest

Compound Name: FR-190997

Cat. No.: B15570131 Get Quote

Essential Safety and Handling Guide for FR-
190997
This document provides immediate safety, operational, and disposal guidance for researchers,

scientists, and drug development professionals handling FR-190997. The following procedures

are based on general laboratory safety protocols for potent, biologically active small molecules,

as specific safety data for FR-190997 is not publicly available.

I. Compound Overview and Quantitative Data
FR-190997 is a selective, nonpeptide partial agonist of the bradykinin B2 receptor (B2R).[1] It

has been investigated for its potential in lowering intraocular pressure and for its

antiproliferative effects in cancer cell lines.[2][3]

Table 1: Biological Activity of FR-190997
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Parameter Value Cell Line/System Reference

B2 Receptor Affinity

(Ki)
9.8 nM

Human cloned B2-
receptor

[1]

EC50 (Intracellular

Ca2+ mobilization)
155 nM

Human ocular cells

(nonpigmented ciliary

epithelium, trabecular

meshwork, ciliary

muscle)

[1]

EC50 (Prostaglandin

Production)
15-19 nM

Human ciliary muscle

and trabecular

meshwork cells

[1]

EC50 (Antiproliferative

Activity)
80 nM

MDA-MB-231 (triple-

negative breast

cancer)

[2][4]

IC50 (Antiproliferative

Activity)
2.14 µM

MCF-7 (breast

cancer)
[5]

| IC50 (Antiproliferative Activity) | 0.08 µM | MDA-MBA-231 (triple-negative breast cancer) |[5] |

II. Personal Protective Equipment (PPE) and
Handling
Given that FR-190997 is a potent, biologically active compound, appropriate personal

protective equipment (PPE) must be worn at all times to minimize exposure.[6][7]

A. Engineering Controls:

Fume Hood: All handling of FR-190997 powder, including weighing and preparation of stock

solutions, should be conducted in a certified chemical fume hood to prevent inhalation of the

powder.

Ventilation: Ensure adequate general laboratory ventilation.

B. Personal Protective Equipment:
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Eye and Face Protection: Safety glasses with side shields or chemical splash goggles are

mandatory.[6] A face shield should be worn when there is a risk of splashing.[6]

Hand Protection: Wear nitrile gloves. For prolonged handling or when working with larger

quantities, consider double-gloving. Change gloves immediately if they become

contaminated.

Respiratory Protection: For handling powders outside of a fume hood (not recommended), a

NIOSH-approved respirator with a particulate filter would be necessary.[8]

Body Protection: A standard laboratory coat is required.[6] When handling larger quantities, a

chemically resistant apron or coveralls may be appropriate.

C. Hygiene Practices:

Wash hands thoroughly with soap and water after handling FR-190997, before leaving the

laboratory, and before eating, drinking, or smoking.

Avoid direct contact with skin, eyes, and clothing.

III. Experimental Protocols
A. General Workflow for in vitro Cell-Based Assays:

The following is a generalized workflow for conducting an in vitro experiment with FR-190997.
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Figure 1: A generalized experimental workflow for in vitro studies with FR-190997.

B. Example Protocol: Inositol Phosphate (IP) Production Assay
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This protocol is based on methodologies used to assess B2 receptor activation.[9]

Cell Culture: Stably transfected CHO DUKX-B11 cells with human wild-type or mutated B2

receptors are cultured.

Labeling: Cells are incubated with [3H]myo-inositol in inositol-free medium to label the

phosphoinositide pools.

Stimulation: The cells are washed and then stimulated with varying concentrations of FR-
190997 for a defined period.

Extraction: The reaction is stopped with an ice-cold mixture of methanol and 0.1 N HCl.

Separation: The samples are applied to a Bio-Rad AG1X8 column. Free inositol is removed

by washing with ammonium formate in sodium tetraborate.

Elution: Total [3H]inositol phosphates are eluted with ammonium formate in formic acid.

Quantification: The radioactivity in the eluates is measured using a liquid β-scintillation

counter.

IV. Signaling Pathway
FR-190997 acts as a partial agonist at the bradykinin B2 receptor, which is a G-protein coupled

receptor (GPCR). Its activation leads to the stimulation of phospholipase C (PLC), which in turn

mobilizes intracellular calcium ([Ca2+]) and can lead to the production of prostaglandins (PGs)

and pro-matrix metalloproteinases (pro-MMPs).[1]
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Figure 2: Signaling pathway of FR-190997 via the Bradykinin B2 Receptor.
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V. Disposal Plan
Proper disposal of FR-190997 and associated waste is crucial to prevent environmental

contamination and ensure safety.

A. Waste Segregation:

Solid Waste: All disposable items that have come into contact with FR-190997, such as

gloves, pipette tips, and paper towels, should be collected in a designated, clearly labeled

hazardous waste container.

Liquid Waste: Unused solutions of FR-190997 and contaminated media should be collected

in a labeled, sealed hazardous liquid waste container. Do not dispose of this waste down the

drain.

Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a

designated sharps container.

B. Decontamination:

Work surfaces should be decontaminated after handling the compound. A suitable detergent

solution followed by a 70% ethanol or isopropanol wipe-down is a general practice for many

small molecules.

C. Final Disposal:

All hazardous waste must be disposed of through your institution's Environmental Health and

Safety (EHS) office.[10] Follow all local, state, and federal regulations for the disposal of

chemical waste.[11] Ensure waste containers are properly labeled with the chemical name

and associated hazards.[12]

Disclaimer: This guide is intended to provide essential safety and handling information based

on the available scientific literature and general laboratory safety principles. A formal Material

Safety Data Sheet (MSDS) for FR-190997 was not found. Researchers must always consult

their institution's specific safety protocols and conduct a risk assessment before beginning any

new experimental work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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